3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde
- EN300-155264
- 1245772-42-2
- VZB77242
- G60512
- Z1255375874
- DB-151882
- 5-Cyclopropyl-2-isopropyl-pyrazole-3-carbaldehyde
- 3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde
- DTXSID101185321
- MFCD18262303
- STL583922
- 5-cyclopropyl-2-propan-2-ylpyrazole-3-carbaldehyde
- 3-Cyclopropyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde
- AKOS005169449
- CS-0374166
- 5-CYCLOPROPYL-2-ISOPROPYLPYRAZOLE-3-CARBALDEHYDE
- SCHEMBL19650841
- MDL： MFCD18262303
- Inchi： 1S/C10H14N2O/c1-7(2)12-9(6-13)5-10(11-12)8-3-4-8/h5-8H,3-4H2,1-2H3
- InChI Key： ABCLMLQHSGXKLX-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C2CC2)=NN1C(C)C

Computed Properties

Exact Mass: 178.110613074Da
Monoisotopic Mass: 178.110613074Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 295.0±28.0 °C at 760 mmHg
Flash Point: 199.0±27.3 °C

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B424395-10mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		10mg	$ 50.00	2022-06-01
TRC	B424395-50mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		50mg	$ 185.00	2022-06-01
TRC	B424395-100mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		100mg	$ 275.00	2022-06-01
abcr	AB502257-100 mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		100MG	€354.00	2022-03-24
abcr	AB502257-250 mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		250MG	€475.60	2022-03-24
abcr	AB502257-500 mg	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		500MG	€620.10	2022-03-24
abcr	AB502257-1 g	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		1g	€841.90	2022-03-24
abcr	AB502257-2 g	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2		2g	€1,108.00	2022-03-24
Chemenu	CM490359-1g	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2	95%	1g	$262	2022-06-13
Chemenu	CM490359-5g	3-Cyclopropyl-1-isopropyl-1H-pyrazole-5-carbaldehyde	1245772-42-2	95%	5g	$779	2022-06-13

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Additional information on 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde: A Promising Scaffold for Targeted Therapeutic Development

3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde represents a unique molecular scaffold with significant potential in pharmaceutical research. This compound, characterized by its CAS number 1245772-42-2, possesses a pyrazole ring fused with a cyclopropyl group and a propan-2-yl substituent, forming a complex heterocyclic structure. The aldehyde functional group at the 5-position further enhances its reactivity and applicability in medicinal chemistry. Recent studies have highlighted its role as a versatile building block for the development of novel therapeutics targeting various biological pathways.

The molecular framework of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde is particularly intriguing due to the presence of multiple heteroatoms and strained ring systems. The cyclopropyl ring, known for its high reactivity, introduces unique conformational constraints that may influence the compound's pharmacokinetic properties. Meanwhile, the propan-2-yl substituent provides steric bulk, potentially modulating the compound's interaction with biological targets. These structural features make it a valuable candidate for the design of small molecule inhibitors and modulators.

Recent advancements in drug discovery have demonstrated the utility of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde as a lead compound in the development of anti-cancer agents. A 2023 study published in Journal of Medicinal Chemistry reported its ability to inhibit the activity of a key kinase involved in tumor progression. The compound's ability to selectively target this enzyme, combined with its favorable metabolic profile, has positioned it as a promising candidate for further preclinical investigation.

Structural modifications of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde have also shown potential in the treatment of neurodegenerative disorders. Research published in ACS Chemical Neuroscience in 2022 explored its derivatives as potential modulators of the acetylcholinesterase enzyme, which plays a critical role in Alzheimer's disease pathology. The compound's ability to enhance cholinergic transmission, coupled with its low toxicity profile, has sparked interest in its application for cognitive disorders.

The synthetic accessibility of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde is another factor contributing to its research value. A 2023 paper in Organic & Biomolecular Chemistry described an efficient multi-step synthesis route involving catalytic hydrogenation and microwave-assisted reactions. This methodology not only reduces the number of synthetic steps but also improves the overall yield, making it a practical approach for large-scale production in pharmaceutical settings.

From a pharmacological perspective, the compound's physicochemical properties are particularly noteworthy. Its solubility profile, determined through advanced computational modeling, suggests compatibility with both aqueous and organic solvents. This dual solubility characteristic is advantageous for drug formulation, as it allows for the development of both oral and injectable dosage forms. The compound's predicted logP value of 2.3 further supports its potential for passive diffusion across biological membranes.

Recent studies have also investigated the compound's potential as a scaffold for the development of antimicrobial agents. A 2023 report in Antimicrobial Agents and Chemotherapy explored its derivatives as inhibitors of bacterial efflux pumps, a mechanism critical for multidrug resistance. The compound's ability to disrupt this resistance pathway, combined with its low propensity for developing resistance, makes it a compelling candidate for antibiotic development.

The molecular versatility of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde extends to its applications in the field of epigenetics. Research published in Epigenetics & Chromatin in 2023 examined its potential as a modulator of histone deacetylases (HDACs). The compound's ability to selectively inhibit specific HDAC isoforms could have implications for the treatment of inflammatory diseases and certain cancers.

From a synthetic chemistry standpoint, the compound's reactivity is primarily attributed to its aldehyde group and the strained cyclopropyl ring. These features make it an attractive substrate for various chemical transformations, including nucleophilic addition reactions and oxidative coupling. A 2023 study in Chemical Communications demonstrated its utility in the synthesis of complex heterocyclic compounds through a one-pot reaction sequence, highlighting its potential as a versatile synthetic intermediate.

The compound's potential in therapeutic applications is further supported by its favorable safety profile. Preclinical studies have shown that 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde exhibits low toxicity in mammalian cell models, with no significant genotoxic effects observed. This safety profile is crucial for its development as a drug candidate, particularly in the treatment of chronic diseases requiring long-term administration.

Recent advancements in computational chemistry have also provided insights into the compound's molecular behavior. Molecular dynamics simulations have revealed its ability to form stable hydrogen bonds with various biological targets, a property that could enhance its binding affinity and selectivity. These findings, published in Journal of Computational Chemistry in 2023, suggest that the compound's structural features are well-suited for rational drug design approaches.

The compound's potential applications in the field of metabolic disorders have also been explored. A 2023 study in Diabetes Research and Clinical Practice investigated its derivatives as potential regulators of glucose metabolism. The compound's ability to modulate key enzymes involved in glycolytic pathways could have implications for the management of diabetes and related metabolic syndromes.

From a pharmaceutical development perspective, the compound's structural characteristics make it a promising candidate for prodrug design. A 2023 paper in Drug Development and Industrial Pharmacy proposed a strategy to convert the compound into a prodrug form that enhances its bioavailability while minimizing systemic toxicity. This approach could broaden its therapeutic applications and improve patient compliance.

Overall, 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its potential applications in various therapeutic areas, positions it as a valuable candidate for further research. The compound's versatility in synthetic chemistry, favorable physicochemical properties, and promising pharmacological profiles make it a compelling subject for ongoing studies in pharmaceutical science.

As research continues to uncover new applications for this compound, its role in the development of innovative therapeutics is likely to expand. The ongoing exploration of its structural and functional properties will be critical in determining its full potential in the treatment of various diseases. With its unique characteristics and promising therapeutic profile, 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde is poised to make significant contributions to the field of pharmaceutical research in the years to come.

Further studies are needed to fully elucidate the compound's mechanisms of action and optimize its therapeutic potential. These investigations will require a multidisciplinary approach, combining expertise in medicinal chemistry, pharmacology, and computational modeling. The continued development of this compound could lead to the creation of novel therapeutics with broad applications in modern medicine.

As the field of pharmaceutical research continues to evolve, the importance of compounds like 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde will become increasingly evident. Its unique properties and potential applications highlight the value of exploring diverse molecular scaffolds in the search for innovative solutions to complex medical challenges.

With ongoing research and technological advancements, the future of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde in pharmaceutical science appears promising. Its continued exploration will be crucial in unlocking new therapeutic opportunities and advancing the development of more effective treatments for a wide range of diseases.

As such, the compound's role in the future of medicine is likely to expand significantly. Its unique characteristics and potential applications will continue to be a focal point for researchers seeking to develop innovative therapeutics with broad clinical relevance.

Ultimately, the ongoing investigation of 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde will be instrumental in shaping the future of pharmaceutical research. Its potential contributions to the development of novel therapeutics will depend on continued scientific inquiry and innovation in the field of medicinal chemistry.

As the field of pharmaceutical science continues to advance, the importance of compounds like 3-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde will become increasingly evident. Its unique properties and potential applications highlight the value of exploring diverse molecular scaffolds in the search for innovative solutions to complex medical challenges.